Cas no 922700-72-9 (2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide)

• Product Name: 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide
• CAS No: 922700-72-9
• MF: C₁₃H₁₁FN₂O₂S
• MW: 278.302045106888
• CID: 5505555
• Update Time: 2025-10-07

2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(4-fluorophenyl)acetyl]amino]thiophene-3-carboxamide
• 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide

• Inchi： 1S/C13H11FN2O2S/c14-9-3-1-8(2-4-9)7-11(17)16-13-10(12(15)18)5-6-19-13/h1-6H,7H2,(H2,15,18)(H,16,17)
• InChI Key： PGDUUMGVWYSNAG-UHFFFAOYSA-N
• SMILES： C1(NC(CC2=CC=C(F)C=C2)=O)SC=CC=1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide

Introduction to 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide (CAS No. 922700-72-9)

2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide, a compound with the chemical identifier CAS No. 922700-72-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates several key functional groups, including a thiophene ring, an amide moiety, and a fluorophenyl substituent, which collectively contribute to its unique chemical and biological properties.

The thiophene ring, a heterocyclic aromatic structure, is well-documented for its role in various bioactive compounds. Its incorporation into the molecular design of 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide likely contributes to the compound's stability and interaction with biological targets. The amide group, on the other hand, is known for its versatility in drug design, often serving as a link between pharmacophoric units and enhancing solubility and metabolic stability. The presence of the 4-fluorophenyl substituent adds another layer of complexity, as fluorine atoms are frequently employed in medicinal chemistry to modulate metabolic pathways and improve binding affinity.

Recent studies have highlighted the potential of thiophene derivatives in addressing various therapeutic challenges. For instance, modifications involving the thiophene core have been explored in the development of antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of functional groups in 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide suggests that it may interfere with key biological processes by targeting enzymes or receptors involved in disease pathways. This hypothesis is supported by preliminary computational studies that predict favorable interactions between this compound and certain protein targets.

In the realm of drug discovery, the strategic use of fluorine atoms has been a cornerstone for optimizing pharmacokinetic properties. The 4-fluorophenyl group in 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide is expected to enhance the compound's metabolic stability by resisting degradation processes such as hydrolysis. Additionally, fluorine's electron-withdrawing effect can influence electronic properties, potentially altering binding affinities and selectivity profiles. These attributes make this compound an attractive candidate for further development into a lead molecule for novel therapeutics.

The synthesis of 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of fluorinated intermediates has been particularly crucial in achieving the desired regioselectivity during synthesis.

Evaluation of the biological activity of 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated potential inhibitory effects on various enzymes implicated in inflammatory responses and cell proliferation. Notably, preliminary data suggest that this compound may exhibit selective action against specific isoforms of kinases or proteases, which are often overexpressed in pathological conditions. These findings align with current trends in drug development aimed at targeting disease-specific molecular mechanisms.

The pharmacokinetic profile of 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide has been assessed through preclinical studies designed to evaluate absorption, distribution, metabolism, excretion (ADME), and toxicity (T). Results indicate that the compound exhibits reasonable bioavailability and moderate metabolic clearance rates upon oral administration. The presence of the amide group appears to contribute to its solubility profile, facilitating better absorption while minimizing renal excretion. Furthermore, preliminary toxicity assessments suggest that at therapeutic doses, the compound does not elicit significant adverse effects on major organ systems.

The integration of computational chemistry tools has significantly accelerated the optimization process for 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide. Molecular docking simulations have been performed to predict binding interactions with potential target proteins, allowing researchers to refine structural features for enhanced efficacy. Additionally, quantum mechanical calculations have provided insights into electronic distributions within the molecule, guiding modifications that could improve pharmacological properties without compromising stability.

Future directions for research on 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide include exploring its potential as an intermediate for more complex derivatives through further structural modifications. By incorporating additional functional groups or altering substitution patterns on the thiophene ring or phenyl moiety, researchers aim to enhance specific biological activities or broaden therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic outcomes.

The significance of this compound extends beyond its immediate application as a lead molecule; it also serves as a platform for understanding structural-biological relationships within drug design space. As research progresses，the insights gained from studying compounds like 2-2-(4-fluorophenyl)acetamidothiophene-3-carboxamide will contribute to advancements across multiple disciplines，including medicinal chemistry，pharmacology，and bioorganic chemistry.